Cas no 1261600-74-1 (3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine)

• Product Name: 3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine
• CAS No: 1261600-74-1
• MF: C₆H₃F₅N₂O
• MW: 214.092838525772
• CID: 4823583
• Update Time: 2025-10-24

3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine

• Inchi： 1S/C6H3F5N2O/c7-5(8)14-4-3(6(9,10)11)12-1-2-13-4/h1-2,5H
• InChI Key： JUVLAPURTWQXGJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=CN=1)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.9
• Topological Polar Surface Area: 35

Additional information on 3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine

3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine: A Comprehensive Overview

The compound with CAS No. 1261600-74-1, known as 3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a pyrazine ring with substituents that introduce both electron-withdrawing and electron-donating groups, making it a versatile building block for various applications.

Pyrazine, the core structure of this compound, is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The substitution pattern in 3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine introduces a difluoromethoxy group at position 3 and a trifluoromethyl group at position 2. These substituents significantly influence the electronic properties of the molecule, enhancing its reactivity and making it suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of 3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of novel semiconducting materials with tailored electronic properties. For instance, its ability to undergo metal-catalyzed cross-coupling reactions has been exploited to create heteroatom-containing polymers with enhanced charge transport capabilities.

In addition to its role in materials science, 3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine has shown promise in medicinal chemistry. The compound's unique structure allows for selective interactions with biological targets, making it a valuable lead compound in drug discovery efforts. Recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and anticancer activities, although further preclinical studies are required to validate these observations.

The synthesis of 3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the nucleophilic substitution of an appropriate pyrazine derivative with the desired substituents. The use of modern catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic routes.

From an environmental perspective, 3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine exhibits favorable biodegradation characteristics under controlled conditions, which aligns with current trends toward eco-friendly chemical design. Its stability under standard storage conditions also makes it suitable for large-scale production and distribution.

In conclusion, 3-(Difluoromethoxy)-2-(trifluoromethyl)pyrazine stands out as a versatile and innovative chemical entity with broad applications across multiple disciplines. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing both academic and industrial chemical research.